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Compound of Interest

Compound Name: Ivabradine Hydrochloride

Cat. No.: B194646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ivabradine Hydrochloride in a laboratory setting. Adherence to these procedures is essential

for ensuring personal safety and minimizing environmental impact.

Ivabradine Hydrochloride is a hyperpolarization-activated cyclic nucleotide-gated (HCN)

channel blocker.[1] While its toxicological properties have not been fully investigated, it may be

harmful if inhaled, ingested, or absorbed through the skin, and may cause irritation to the eyes,

skin, and respiratory system.[1] It is also recognized as very toxic to aquatic life with long-

lasting effects.[1][2] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) and Safety
Measures
Engineering controls, such as the use of a chemical fume hood or other forms of local exhaust

ventilation, should be the primary method of controlling exposure.[3] Personal protective

equipment should be used to supplement these controls. The following table summarizes the

recommended PPE and safety practices.
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Protection Type Equipment/Practice
Specifications and

Remarks
Citations

Engineering Controls Chemical Fume Hood

Use a properly

functioning fume hood

to avoid inhalation of

dust or aerosols,

especially when

handling the solid

compound.

[3]

Safety Shower &

Eyewash

Ensure a safety

shower and eyewash

station are readily

accessible in the work

area.

[2]

Respiratory Protection
Air-Purifying

Respirator

Recommended when

engineering controls

are insufficient or

during spill cleanup.

Use a full-face particle

respirator (N100/P3

cartridges) or a

supplied-air respirator.

[3]

Eye Protection
Safety

Glasses/Goggles

Wear tightly fitting

safety goggles with

side-shields.

[4]

Hand Protection Chemical-Resistant

Gloves

Use appropriate

chemical-resistant

gloves (e.g., nitrile).

Gloves must be

inspected before use.

Due to a lack of

specific permeation

data, it is crucial to

change gloves

immediately if

[2][4]
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contamination is

suspected. Use

proper glove removal

technique to avoid

skin contact.

Skin and Body

Protection

Lab Coat/Protective

Suit

Wear a lab coat. For

larger quantities or in

case of a spill, a

complete chemical-

protective suit may be

necessary.

[1]

Hygiene Practices Hand Washing

Wash hands

thoroughly after

handling, before

breaks, and at the end

of the workday.

[2][3]

No Food/Drink

Do not eat, drink, or

smoke in laboratory

areas where

chemicals are

handled.

[2]

Operational Plan: Handling and Storage
1. Preparation and Weighing:

Perform all manipulations of solid Ivabradine Hydrochloride within a chemical fume hood to

prevent dust formation and inhalation.

Use non-sparking tools and take precautionary measures against static discharge.[2][4]

2. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Handle all solutions in a well-ventilated area, preferably within a fume hood.
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3. Storage:

Store Ivabradine Hydrochloride in a tightly sealed container in a dry, cool, and well-

ventilated place.[3][4]

Some suppliers recommend specific storage temperatures, such as 2-8°C or -20°C under an

inert atmosphere.[4] Always follow the storage instructions on the product-specific

information sheet.

Keep the compound away from strong oxidizing agents and strong acids.

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, consult a physician.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician immediately.[3][4]

Spills: Evacuate the area. Wear full personal protective equipment, including respiratory

protection. Avoid generating dust. Cover the spill with a non-combustible absorbent material

(e.g., sand, earth, vermiculite) and collect it into a suitable, closed container for disposal.[3]

Prevent the substance from entering drains or waterways.

Disposal Plan
Waste Chemical: Dispose of surplus and non-recyclable Ivabradine Hydrochloride through

a licensed professional waste disposal company. Do not allow the chemical to enter the

environment.[2][4]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Dispose of contaminated packaging as unused product in accordance with local, state, and
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federal regulations.

Workflow and Safety Protocol Diagrams
The following diagrams illustrate the key procedural workflows for safely handling Ivabradine
Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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